Cas no 1805249-63-1 (5-Bromo-3-nitropyridine-2-methanol)

• Product Name: 5-Bromo-3-nitropyridine-2-methanol
• CAS No: 1805249-63-1
• MF: C₆H₅BrN₂O₃
• MW: 233.019500494003
• CID: 4900843
• Update Time: 2025-07-16

5-Bromo-3-nitropyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-nitropyridine-2-methanol

• Inchi： 1S/C6H5BrN2O3/c7-4-1-6(9(11)12)5(3-10)8-2-4/h1-2,10H,3H2
• InChI Key： HVURMQFVXSVHJO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CO)C(=C1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 0.5
• Topological Polar Surface Area: 78.9

Additional information on 5-Bromo-3-nitropyridine-2-methanol

Introduction to 5-Bromo-3-nitropyridine-2-methanol (CAS No. 1805249-63-1) and Its Emerging Applications in Chemical Biology

5-Bromo-3-nitropyridine-2-methanol, identified by the chemical identifier CAS No. 1805249-63-1, is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a pyridine core substituted with a bromine atom at the 5-position and a nitro group at the 3-position, along with a hydroxymethyl group at the 2-position, presents a unique structural framework that makes it highly valuable for synthesizing biologically active molecules.

The structural attributes of 5-Bromo-3-nitropyridine-2-methanol contribute to its reactivity and functionalization potential, making it a preferred building block in medicinal chemistry. The presence of the bromine atom allows for further substitution via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex organic molecules. Additionally, the nitro group can be reduced to an amine, providing another pathway for diversifying the molecular structure.

The hydroxymethyl group at the 2-position introduces polarity and hydrogen bonding capabilities, enhancing interactions with biological targets. These features have positioned 5-Bromo-3-nitropyridine-2-methanol as a key intermediate in the development of small-molecule inhibitors, agonists, and antagonists targeting various therapeutic pathways.

In recent years, there has been a surge in research focusing on pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit efficacy in modulating enzyme activity, receptor binding, and cellular signaling pathways. Among these derivatives, 5-Bromo-3-nitropyridine-2-methanol has been explored for its potential in treating neurological disorders, inflammation, and infectious diseases.

One of the most compelling applications of 5-Bromo-3-nitropyridine-2-methanol is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling and are often dysregulated in diseases such as cancer. By leveraging the reactivity of the bromine and nitro groups, researchers have synthesized novel kinase inhibitors that exhibit high selectivity and potency. For instance, recent studies have shown that derivatives of 5-Bromo-3-nitropyridine-2-methanol can inhibit aberrant signaling pathways involved in tumor growth and metastasis.

Furthermore, the compound has been utilized in the synthesis of antiviral agents. The pyridine scaffold is a common motif in many antiviral drugs due to its ability to interact with viral proteins and enzymes. Researchers have modified 5-Bromo-3-nitropyridine-2-methanol to develop molecules that disrupt viral replication cycles or inhibit viral entry into host cells. Preliminary findings suggest that certain derivatives exhibit promising antiviral activity against RNA viruses.

The pharmaceutical industry has also explored 5-Bromo-3-nitropyridine-2-methanol as a precursor for central nervous system (CNS) therapeutics. The ability to fine-tune the molecular structure allows for the development of compounds that target specific neurotransmitter receptors or ion channels. This has led to the discovery of potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advances in computational chemistry have further accelerated the discovery process involving 5-Bromo-3-nitropyridine-2-methanol. Molecular modeling techniques enable researchers to predict binding affinities and optimize drug-like properties before synthesizing physical samples. This approach has reduced time-to-market for new therapeutics while minimizing experimental costs.

The synthesis of 5-Bromo-3-nitropyridine-2-methanol itself is an area of active investigation. Recent methodologies have focused on improving yield and purity through catalytic processes or green chemistry principles. For example, transition metal-catalyzed reactions have been employed to achieve regioselective functionalization of the pyridine ring, ensuring high fidelity in constructing target molecules.

In conclusion, 5-Bromo-3-nitropyridine-2-methanol (CAS No. 1805249-63-1) represents a cornerstone compound in modern drug discovery. Its unique structural features and reactivity make it indispensable for designing novel therapeutic agents with applications spanning multiple disease areas. As research continues to uncover new biological targets and synthetic strategies, the significance of this compound is expected to grow even further.